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Compound of Interest

Compound Name: 5,6-Dichloronicotinic acid

Cat. No.: B1220729 Get Quote

Technical Support Center: 5,6-Dichloronicotinic
Acid
This guide provides researchers, scientists, and drug development professionals with essential

information for the safe handling and storage of 5,6-Dichloronicotinic acid.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 5,6-Dichloronicotinic acid?

A1: 5,6-Dichloronicotinic acid is classified as harmful if swallowed and causes skin and

serious eye irritation.[1][2][3] It may also cause respiratory irritation.[1][2][3] Additionally, it can

form a combustible dust mixture in the air.[1][2][3]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: To ensure safety, it is crucial to wear appropriate personal protective equipment. This

includes protective gloves, safety goggles (conforming to EN 166 standards), and a lab coat or

other protective clothing to prevent skin exposure.[1]

Q3: What are the proper storage conditions for 5,6-Dichloronicotinic acid?

A3: Store the compound in a tightly sealed container in a dry, cool, and well-ventilated area.[1]

[4] For solutions, storage at -20°C is recommended for up to one month, and at -80°C for up to
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six months.[5]

Q4: What materials are incompatible with 5,6-Dichloronicotinic acid?

A4: Avoid contact with strong oxidizing agents.[1][3]

Q5: What should I do in case of accidental exposure?

A5: In case of accidental exposure, follow these first-aid measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Seek medical attention.[1][2][3]

Skin Contact: Wash off immediately with plenty of soap and water while removing all

contaminated clothing. Seek medical attention.[1][2][3]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration.

Seek medical attention.[1][2][3]

Ingestion: Clean the mouth with water and seek immediate medical attention.[1][2][3]

Troubleshooting Guide
Problem: The solid 5,6-Dichloronicotinic acid appears clumpy or discolored.

Possible Cause: Improper storage leading to moisture absorption or degradation.

Solution: Discard the reagent as its purity may be compromised. Always ensure the

container is tightly sealed and stored in a dry environment.

Problem: Inconsistent experimental results when using a previously prepared stock solution.

Possible Cause: Degradation of the compound in the solution due to improper storage or

repeated freeze-thaw cycles.

Solution: Prepare fresh stock solutions for critical experiments. If storing solutions, aliquot

them to avoid repeated freeze-thaw cycles and store at the recommended temperatures

(-20°C for short-term, -80°C for long-term).[5]
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Problem: During weighing and transfer, fine powder is becoming airborne.

Possible Cause: Static electricity and the fine nature of the powder. This poses an inhalation

hazard and a risk of creating a combustible dust atmosphere.

Solution: Handle the compound in a well-ventilated area, preferably within a chemical fume

hood. Use anti-static weighing boats. Avoid creating dust clouds.

Quantitative Data Summary
Parameter Value Reference

Melting Point 163 - 168 °C [1][3]

Storage Temperature (Solid)
Room Temperature (in a dry,

cool, well-ventilated place)
[4][6]

Storage Temperature

(Solution, 1 month)
-20 °C [5]

Storage Temperature

(Solution, 6 months)
-80 °C [5]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling and storage of 5,6-Dichloronicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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